Cas no 49568-49-2 (2-Methyl-3-carbethoxy-4-methoxythiophene)

2-Methyl-3-carbethoxy-4-methoxythiophene structure
49568-49-2 structure
Product Name:2-Methyl-3-carbethoxy-4-methoxythiophene
CAS No:49568-49-2
MF:C9H12O3S
MW:200.254781723022
CID:2640130
PubChem ID:20185441
Update Time:2025-04-21

2-Methyl-3-carbethoxy-4-methoxythiophene Chemical and Physical Properties

Names and Identifiers

    • 49568-49-2
    • ethyl 4-methoxy-2-methylthiophene-3-carboxylate
    • 2-methyl-3-carbethoxy-4-methoxythiophene
    • SCHEMBL10716973
    • DB-416448
    • 2-Methyl-3-carbethoxy-4-methoxythiophene
    • Inchi: 1S/C9H12O3S/c1-4-12-9(10)8-6(2)13-5-7(8)11-3/h5H,4H2,1-3H3
    • InChI Key: HDBJRRLHORWZCI-UHFFFAOYSA-N
    • SMILES: S1C=C(C(C(=O)OCC)=C1C)OC

Computed Properties

  • Exact Mass: 200.05071541Da
  • Monoisotopic Mass: 200.05071541Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 63.8Ų
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